2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride

• IUPAC Name: [1,2,4]thiadiazolo[2,3-a]pyridin-4-ium-2-amine;chloride
• InChI: InChI=1S/C6H5N3S.ClH/c7-6-8-5-3-1-2-4-9(5)10-6;/h1-4,7H;1H
• InChI Key: LUQMWCGRINTRPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+]2C(=C1)N=C(S2)N.[Cl-]
• Molecular Formula: C6H6ClN3S
• Molecular Weight: 187.65 g/mol
• CAS No.: 36273-97-9

Description

“2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride” is a chemical compound with the CAS Number: 36273-97-9. It has a molecular weight of 187.65. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-amino [1,2,4]thiadiazolo [2,3-a]pyridin-4-ium chloride. The InChI code for this compound is 1S/C6H5N3S.ClH/c7-6-8-5-3-1-2-4-9 (5)10-6;/h1-4,7H;1H.

Physical And Chemical Properties Analysis

This compound has a melting point of 220-225 degrees Celsius. It is a powder at room temperature.

Mechanism of Action

2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride has been found to interact with various biological molecules, including proteins, enzymes, and DNA. The compound binds to the active site of certain enzymes, which can alter their activity and thus affect the biochemical pathways in which they are involved. It has also been found to interact with DNA, which can lead to changes in gene expression.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of cells. It has also been found to affect the expression of certain genes, which can lead to changes in the function of cells. In addition, it has been found to affect the activity of certain hormones, which can lead to changes in the physiology of the body.

Advantages and Limitations for Lab Experiments

2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride is a relatively safe compound, and is easy to handle in the laboratory. It is also relatively stable, and can be stored for long periods of time. However, it is important to note that the compound is toxic if ingested, and should be handled with care. In addition, the compound is not soluble in most organic solvents, and must be dissolved in an aqueous solution before use.

Future Directions

The potential applications of 2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride are numerous. Further research is needed to explore its potential as a therapeutic agent and as a tool for studying the biochemical and physiological effects of drugs. Additionally, further research is needed to explore its potential as a fluorescent dye in the analysis of proteins, and to develop more efficient synthesis methods. Finally, further research is needed to explore its potential as a model compound in studies of the mechanism of action of pharmaceutical drugs.

Synthesis Methods

The synthesis of 2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride can be achieved by reacting 1-chloro-2-amino-4-thiadiazolopyridinium with hydrochloric acid. The reaction is carried out in an aqueous solution at room temperature for one hour. The reaction produces a white crystalline solid, which is then filtered and washed with water. The product is then dried and stored in a cool, dry place.

Scientific Research Applications

2-Amino-4lambda5-[1,2,4]thiadiazolo[2,3-a]pyridin-4-ylium chloride has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of organic compounds, as a reagent in the preparation of other organic compounds, and as a fluorescent dye in the analysis of proteins. It has also been used as a model compound in studies of the mechanism of action of pharmaceutical drugs.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.